Cas no 5333-27-7 (1-(4-Methyl-3-nitrophenyl)ethanone)

1-(4-Methyl-3-nitrophenyl)ethanone Properties

Names and Identifiers

• 4'-Methyl-3'-nitroacetophenone
• 4-Methyl-3-nitroacetophenone
• 3'-nitro-4'-methylacetophenone
• 1-(4-METHYL-3-NITROPHENYL)ETHANONE
• 4′-Methyl-3′-nitroacetophenone
• 3-Nitro-4-methyl acetophenone
• Ethanone, 1-(4-methyl-3-nitrophenyl)-
• 1-(4-methyl-3-nitrophenyl)ethan-1-one
• Ethanone,1-(4-methyl-3-nitrophenyl)-
• 1-acetyl-4-methyl-3-nitrobenzene
• NSC617
• PubChem3328
• 3-nitro-4-methylacetophenon
• KSC597M2H
• YRBBMDOBWRUMEZ-UHFFFAOYSA-N
• UNII-Q5YGX5BNW5
• NSC-617
• FT-0619030
• AKOS000120211
• A7765
• SY109456
• H11348
• AS-14584
• Z104479468
• 4 inverted exclamation mark -Methyl-3 inverted exclamation mark -nitroacetophenone
• AMY21814
• 1-(4-methyl-3-nitro-phenyl)-ethanone
• Q5YGX5BNW5
• 1-(4-methyl-3-nitro-phenyl)ethanone
• SCHEMBL571521
• BP-10586
• EN300-20649
• CS-W017279
• DTXSID9063790
• MFCD00033858
• 5333-27-7
• NSC 617
• 4-METHYL-3-NITROACETOPHENONE
• 3'-Nitro-4'-methylacetophenone
• 3-Nitro-4-methyl acetophenone; 4-Methyl-3-nitroacetophenone; 1-(4-Methyl-3-nitrophenyl)ethanone
• 1-(4-Methyl-3-nitrophenyl)ethanone
• +Expand

• MDL： MFCD00033858
• InChIKey： YRBBMDOBWRUMEZ-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO3/c1-6-3-4-8(7(2)11)5-9(6)10(12)13/h3-5H,1-2H3
• SMILES： O=C(C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])[N+](=O)[O-]
• BRN： 1953352

Computed Properties

• Exact Mass: 179.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.058
• Heavy Atom Count: 13
• Complexity: 221
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 62.9

Experimental Properties

• LogP: 2.62900
• PSA: 62.89000
• Refractive Index: 1.552
• Boiling Point: 256.4 °C at 760 mmHg
• Melting Point: 56-60 ºC
• Flash Point: 107.7 °C
• Color/Form: Not determined
• Solubility: Not determined.
• Density: 1.201

1-(4-Methyl-3-nitrophenyl)ethanone Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： R36/37/38
• TSCA：Yes

1-(4-Methyl-3-nitrophenyl)ethanone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%